Cas no 2785-75-3 (3,5-dimethylbenzene-1,2-diol)

• Product Name: 3,5-dimethylbenzene-1,2-diol
• CAS No: 2785-75-3
• Molecular Formula: C₈H₁₀O₂
• Molecular Weight: 138.1638
• CID: 279613
• PubChem ID: 17737

3,5-dimethylbenzene-1,2-diol Properties

Names and Identifiers

• 1,2-Benzenediol,3,5-dimethyl-
• 1,2-dihydroxy-3,5-dimethylbenzene
• 3,5-DIMETHYL-1,2-BENZENEDIOL
• 3,5-Dimethylbenzene-1,2-diol
• 3,5-Dimethylpyrocatechol
• YGLVLWAMIJMBPF-UHFFFAOYSA-N
• 2785-75-3
• EN300-1599486
• F75589
• CAA78575
• DTXSID50274597
• 3, 5-dimethylbenzene-1, 2-diol
• 3,5-dimethyl-benzene-1,2-diol
• SCHEMBL70189
• 3,5-dimethylcatechol
• InChI=1/C8H10O2/c1-5-3-6(2)8(10)7(9)4-5/h3-4,9-10H,1-2H
• CHEBI:201793

• InChIKey： YGLVLWAMIJMBPF-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10O2/c1-5-3-6(2)8(10)7(9)4-5/h3-4,9-10H,1-2H3
• SMILES： CC1=CC(C)=C(O)C(O)=C1

Computed Properties

• Exact Mass: 138.0681
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 138.068
• Heavy Atom Count: 10
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• PSA: 40.46
• Refractive Index: 1.582
• Boiling Point: 258.2°Cat760mmHg
• Flash Point: 124.5°C
• Density: 1.162

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols